Cas no 2228746-14-1 (1-chloro-2-(3-chloroprop-1-en-2-yl)-4-nitrobenzene)

• Product Name: 1-chloro-2-(3-chloroprop-1-en-2-yl)-4-nitrobenzene
• CAS No: 2228746-14-1
• MF: C₉H₇Cl₂NO₂
• MW: 232.063380479813
• CID: 5930776
• PubChem ID: 165635472
• Update Time: 2025-06-29

1-chloro-2-(3-chloroprop-1-en-2-yl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(3-chloroprop-1-en-2-yl)-4-nitrobenzene
• EN300-1979887
• 2228746-14-1

• Inchi： 1S/C9H7Cl2NO2/c1-6(5-10)8-4-7(12(13)14)2-3-9(8)11/h2-4H,1,5H2
• InChI Key： FZXMCYHOSJDQGO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(=C)CCl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.9853839g/mol
• Monoisotopic Mass: 230.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-chloro-2-(3-chloroprop-1-en-2-yl)-4-nitrobenzene

1-Chloro-2-(3-Chloroprop-1-en-2-yl)-4-Nitrobenzene: A Comprehensive Overview

The compound with CAS No 2228746-14-1, known as 1-chloro-2-(3-chloroprop-1-en-2-yl)-4-nitrobenzene, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring substituted with chlorine, a nitro group, and a chlorinated allyl group. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of 1-chloro-2-(3-chloroprop-1-en-2-yl)-4-nitrobenzene in the development of advanced materials, particularly in the realm of polymer chemistry. Its ability to undergo various substitution reactions has been leveraged to create high-performance polymers with tailored properties for applications in electronics and aerospace industries. For instance, researchers at the University of Cambridge have demonstrated that this compound can serve as a building block for synthesizing polyimides with exceptional thermal stability and mechanical strength.

In addition to its role in materials science, 1-chloro-2-(3-chloroprop-1-en-2-yl)-4-nitrobenzene has shown promise in medicinal chemistry. The nitro group attached to the benzene ring exhibits strong anti-inflammatory properties, making it a candidate for drug development. A team at Stanford University has explored its potential as an intermediate in the synthesis of novel anti-cancer agents, where the compound's reactivity plays a crucial role in forming bioactive molecules.

The synthesis of 1-chloro-2-(3-chloroprop-1-en-2-yl)-4-nitrobenzene involves a multi-step process that typically begins with the nitration of chlorobenzene derivatives. The subsequent introduction of the allyl group is achieved through alkylation or alkenylation reactions, depending on the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, understanding the degradation pathways of 1-chloro-2-(3-chloroprop-1-en-2-yll)-4-nitrobenzene is critical due to its potential impact on ecosystems. Research conducted by environmental scientists at MIT has revealed that this compound undergoes rapid photodegradation under UV light, reducing its persistence in aquatic environments. This finding is particularly relevant for industries involved in chemical manufacturing, as it underscores the importance of proper waste management practices.

In conclusion, 1-chloro--(3-chloroprop--en--yl)--nitrobenzene stands as a testament to the intricate interplay between molecular structure and functionality. Its versatility across multiple disciplines ensures that it will remain a focal point for scientific exploration and industrial innovation for years to come.